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Compound of Interest

Compound Name: PYR14-TFSI

Cat. No.: B1250298

This document provides essential safety and logistical information for the proper handling and
disposal of 1-butyl-1-methylpyrrolidinium bis(trifluoromethylsulfonyl)imide (PYR14-TFSI). The
following procedural guidance is intended for researchers, scientists, and drug development
professionals to ensure safe laboratory operations and environmentally responsible waste
management.

Safety and Handling

PYR14-TFSIl is an ionic liquid that requires careful handling due to its potential hazards. It is
harmful if swallowed and can cause skin irritation and serious eye irritation.[1] Therefore,
appropriate personal protective equipment (PPE) should be worn at all times when working
with this substance. This includes, but is not limited to, chemical-resistant gloves, safety
goggles, and a lab coat. All handling should be performed in a well-ventilated area or under a
chemical fume hood.

Quantitative Data Summary

The following table summarizes key quantitative data for PYR14-TFSI:

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1250298?utm_src=pdf-interest
https://www.benchchem.com/product/b1250298?utm_src=pdf-body
https://www.benchchem.com/product/b1250298?utm_src=pdf-body
https://www.tandfonline.com/doi/abs/10.1080/00102209808952095
https://www.benchchem.com/product/b1250298?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1250298?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Property Value

Molecular Formula C11H20FsN204S2

Molecular Weight 422.41 g/mol

Appearance Colorless to light yellow liquid
Melting Point -18 °C

Density 1.40 g/cm3

Viscosity 94.4 cP

Flash Point >110°C

Thermal Decomposition Onset at approximately 350-385 °C

Experimental Protocols

Spill Management Protocol:
In the event of a spill, the following steps should be taken:

o Evacuate and Ventilate: Immediately evacuate the spill area and ensure adequate ventilation
to dissipate any potential vapors.

» Don PPE: Before attempting to clean the spill, don the appropriate personal protective
equipment, including chemical-resistant gloves, safety goggles, and a lab coat. A respirator
may be necessary for large spills or in poorly ventilated areas.

o Contain the Spill: For small spills, absorb the liquid with an inert, non-combustible absorbent
material such as vermiculite, sand, or commercial sorbent pads.

e Collect the Waste: Carefully collect the absorbed material and any contaminated soil or
surfaces into a sealable, labeled hazardous waste container.

o Decontaminate the Area: Clean the spill area with a suitable solvent (e.g., isopropanol or
ethanol) and then wash with soap and water. Collect all cleaning materials as hazardous
waste.
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o Dispose of Waste: All contaminated materials, including absorbents, PPE, and cleaning
supplies, must be disposed of as hazardous chemical waste in accordance with local, state,
and federal regulations.

Disposal Procedures

Due to the high thermal stability of PYR14-TFSI and the presence of fluorine, the
recommended method for its ultimate disposal is high-temperature incineration. The
bis(trifluoromethylsulfonyl)imide (TFSI) anion is a fluorinated organic compound that requires
high temperatures for complete destruction.[1][2] Incomplete combustion can lead to the
formation of hazardous byproducts.

Step-by-Step Disposal Guidance:

o Waste Segregation: Do not mix PYR14-TFSI waste with other chemical waste streams
unless explicitly permitted by your institution's environmental health and safety (EHS) office.

o Waste Collection:

o Unused Product: If the original container is to be disposed of, ensure it is tightly sealed
and properly labeled as hazardous waste.

o Contaminated Materials: Collect all materials contaminated with PYR14-TFSI, such as
pipette tips, gloves, and absorbent materials, in a designated, leak-proof, and clearly
labeled hazardous waste container.

o Labeling: Label all waste containers with the full chemical name ("1-butyl-1-
methylpyrrolidinium bis(trifluoromethylsulfonyl)imide"), the CAS number (223437-11-4), the
hazard characteristics (e.g., "Irritant,” "Harmful"), and the date of accumulation.

o Storage: Store the waste containers in a designated satellite accumulation area that is
secure, well-ventilated, and away from incompatible materials.

o Arrange for Pickup: Contact your institution's EHS office to schedule a pickup for the
hazardous waste. Do not attempt to dispose of PYR14-TFSI down the drain or in regular
trash.
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Logical Workflow for PYR14-TFSI Disposal
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Caption: Workflow for the proper disposal of PYR14-TFSI waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1250298?utm_src=pdf-body
https://www.benchchem.com/product/b1250298?utm_src=pdf-custom-synthesis
https://www.tandfonline.com/doi/abs/10.1080/00102209808952095
https://www.epa.gov/sites/default/files/2019-09/documents/technical_brief_pfas_incineration_ioaa_approved_final_july_2019.pdf
https://www.benchchem.com/product/b1250298#pyr14-tfsi-proper-disposal-procedures
https://www.benchchem.com/product/b1250298#pyr14-tfsi-proper-disposal-procedures
https://www.benchchem.com/product/b1250298#pyr14-tfsi-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1250298?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1250298?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1250298?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

